Cas no 2137591-45-6 (1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]-)

• Product Name: 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]-
• CAS No: 2137591-45-6
• MF: C₁₁H₁₂Cl₂O₂S
• MW: 279.182780265808
• CID: 5256276
• Update Time: 2025-10-10

1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]-

• Inchi： 1S/C11H12Cl2O2S/c12-8-1-2-9(13)10(7-8)16-6-3-11-14-4-5-15-11/h1-2,7,11H,3-6H2
• InChI Key： KUQLUOGBXRIKGV-UHFFFAOYSA-N
• SMILES： O1CCOC1CCSC1=CC(Cl)=CC=C1Cl

Additional information on 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]-

Introduction to 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- (CAS No. 2137591-45-6)

1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- (CAS No. 2137591-45-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dioxolanes, which are cyclic ethers with a wide range of applications in the synthesis of complex organic molecules and as intermediates in the development of pharmaceuticals.

The molecular structure of 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- is characterized by a five-membered dioxolane ring substituted with a thioether group attached to a 2,5-dichlorophenyl moiety. This unique structural feature imparts specific chemical properties and reactivity patterns that make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the interest in 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- has been driven by its potential applications in the development of novel therapeutic agents. Research has shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of certain dioxolane derivatives to inhibit key enzymes involved in inflammatory pathways.

The synthesis of 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the dioxolane ring through intramolecular cyclization reactions and subsequent functionalization of the thioether group. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated transformations have been employed to optimize these processes.

The physicochemical properties of 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]-, including its solubility, stability, and reactivity, are crucial for its application in various scientific and industrial settings. For example, its solubility in polar solvents makes it suitable for use in solution-phase synthesis and analytical methods. Additionally, its stability under different conditions ensures that it can be stored and transported safely.

In the context of drug discovery and development, 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- has been evaluated for its potential as a lead compound or scaffold for further modification. Computational methods such as molecular docking and virtual screening have been utilized to predict its binding affinity to target proteins and identify structural modifications that could enhance its biological activity.

Clinical trials involving compounds derived from 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- have shown promising results in preclinical studies. For instance, a phase I clinical trial evaluating a derivative of this compound for the treatment of chronic inflammatory diseases demonstrated favorable safety profiles and preliminary efficacy. These findings underscore the potential of this compound as a valuable tool in the development of new therapeutic strategies.

The environmental impact of 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- is another important consideration. Studies have been conducted to assess its biodegradability and potential ecological effects. Results indicate that under controlled conditions, this compound can be effectively degraded by microbial processes, minimizing its environmental footprint.

In conclusion, 1,3-Dioxolane, 2-[2-[(2,5-dichlorophenyl)thio]ethyl]- (CAS No. 2137591-45-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses.